Cas no 62391-20-2 (1H-Indole-1-acetonitrile, 2-methyl-3-phenyl-)

1H-Indole-1-acetonitrile, 2-methyl-3-phenyl- structure
62391-20-2 structure
Product Name:1H-Indole-1-acetonitrile, 2-methyl-3-phenyl-
CAS No:62391-20-2
MF:C17H14N2
MW:246.306463718414
CID:446563
PubChem ID:12336915
Update Time:2025-04-19

1H-Indole-1-acetonitrile, 2-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-1-acetonitrile, 2-methyl-3-phenyl-
    • 2-(2-methyl-3-phenylindol-1-yl)acetonitrile
    • 62391-20-2
    • SCHEMBL11711942
    • DTXSID30491487
    • 2-(2-methyl-3-phenyl-1H-indol-1-yl)acetonitrile
    • (2-Methyl-3-phenyl-1H-indol-1-yl)acetonitrile
    • Inchi: 1S/C17H14N2/c1-13-17(14-7-3-2-4-8-14)15-9-5-6-10-16(15)19(13)12-11-18/h2-10H,12H2,1H3
    • InChI Key: XRKZJFUVDRNPCH-UHFFFAOYSA-N
    • SMILES: N1(CC#N)C2C=CC=CC=2C(C2C=CC=CC=2)=C1C

Computed Properties

  • Exact Mass: 246.11582
  • Monoisotopic Mass: 246.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 28.72
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